Cas no 2228408-20-4 (2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid
• CAS No: 2228408-20-4
• MF: C₈H₄BrClF₂O₂
• MW: 285.469967842102
• CID: 5973286
• PubChem ID: 165825709
• Update Time: 2025-10-30

2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid
• EN300-1950321
• 2228408-20-4

• Inchi： 1S/C8H4BrClF2O2/c9-4-1-2-6(10)5(3-4)8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key： VHYLTWJPZLJKOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C(=O)O)(F)F)Cl

Computed Properties

• Exact Mass: 283.90513g/mol
• Monoisotopic Mass: 283.90513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid

Introduction to 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid (CAS No. 2228408-20-4)

2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid (CAS No. 2228408-20-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound belongs to the class of haloaromatic carboxylic acids, which are known for their diverse biological activities and pharmacological properties. The presence of bromine, chlorine, and fluorine atoms in its structure imparts specific chemical and biological characteristics that make it a valuable candidate for various research and development initiatives.

The chemical structure of 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid is characterized by a substituted phenyl ring attached to a difluoroacetic acid moiety. The bromine and chlorine substituents on the phenyl ring contribute to the compound's lipophilicity and electronic properties, while the fluorine atoms on the carboxylic acid group enhance its metabolic stability and bioavailability. These features collectively make this compound an attractive target for studies in medicinal chemistry, particularly in the design of new therapeutic agents.

Recent research has highlighted the potential of 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid in various biological contexts. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Additionally, preliminary data suggest that it may have antitumor properties, particularly against certain types of cancer cells. These findings have sparked interest in further exploring its therapeutic potential through preclinical and clinical studies.

In terms of synthetic methods, 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid can be synthesized via several routes, including electrophilic aromatic substitution reactions followed by fluorination steps. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to optimize the synthesis process and improve the overall efficiency.

The physicochemical properties of 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid have been extensively characterized using various analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to determine its purity and structural integrity. These methods provide crucial information for quality control and ensure that the compound meets the stringent standards required for pharmaceutical applications.

In addition to its potential therapeutic applications, 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid has also been studied for its use as a research tool in chemical biology. Its unique structure allows it to serve as a probe for investigating protein-ligand interactions and enzyme inhibition mechanisms. This makes it a valuable reagent for understanding complex biological processes at the molecular level.

The safety profile of 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its long-term safety in humans.

In conclusion, 2-(5-bromo-2-chlorophenyl)-2,2-difluoroacetic acid (CAS No. 228408-08-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. Ongoing research efforts aim to elucidate its full therapeutic potential and optimize its use in various medical settings.